Cas no 2137570-33-1 (tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate
• CAS No: 2137570-33-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5609214
• PubChem ID: 165476053
• Update Time: 2025-10-30

tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2137570-33-1
• tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate
• EN300-841313

• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)11(4,12)8-14-7-5-6-13-14/h5-7H,8,12H2,1-4H3
• InChI Key： RKBZZIUIZMAXJL-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CN1C=CC=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate

Introduction to Tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate (CAS No. 2137570-33-1)

Tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate, with the chemical identifier CAS No. 2137570-33-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines a tert-butyl group, an amino function, a methyl group, and a 1H-pyrazole ring, has garnered attention for its potential applications in drug discovery and molecular medicine.

The structural framework of tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate is characterized by its chiral center and the presence of multiple functional groups, which make it a versatile intermediate in synthetic chemistry. The tert-butyl group provides steric hindrance, influencing the reactivity and selectivity of the molecule, while the amino and methyl groups contribute to its nucleophilic character. The integration of the 1H-pyrazole ring introduces additional pharmacophoric elements, enhancing its biological activity and potential therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The pyrazole scaffold, in particular, has been extensively studied due to its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of pyrazole into the structure of tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate not only enhances its molecular complexity but also opens up new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design and synthesize derivatives with tailored properties. This flexibility is particularly valuable in drug development pipelines, where lead optimization often requires modifications at multiple positions within a molecular framework.

The synthesis of tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate presents an intriguing challenge due to the need to carefully control reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired structural motifs with high precision. These methods not only improve efficiency but also enhance the overall quality of the final product.

The pharmacological evaluation of tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with biological targets such as kinases and proteases has been explored, providing insights into its mechanism of action.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, and pharmacology. The synthesis and characterization of tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate exemplify this collaborative effort, where each discipline contributes to the advancement of knowledge and the discovery of new therapeutic agents.

In conclusion, tert-butyl 2-amino-2-methyl-3-(1H-pyrazol-1-yl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and molecular medicine.